Cas no 10359-20-3 (1,1,1-Ethanetricarbonitrile)

• Product Name: 1,1,1-Ethanetricarbonitrile
• CAS No: 10359-20-3
• MF: C₅H₃N₃
• MW: 105.097419977188
• CID: 161397
• PubChem ID: 139134
• Update Time: 2025-04-19

1,1,1-Ethanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Ethanetricarbonitrile
• ethane-1,1,1-tricarbonitrile
• 1,1,1-Tricyanoethane
• SCHEMBL14394409
• DTXSID00145925
• 10359-20-3

• Inchi： 1S/C5H3N3/c1-5(2-6,3-7)4-8/h1H3
• InChI Key： VWUGKRZGPYWAPN-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(C#N)C

Computed Properties

• Exact Mass: 105.03279
• Monoisotopic Mass: 105.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 221.2°Cat760mmHg
• Flash Point: 99.9°C
• Refractive Index: 1.458
• PSA: 71.37
• LogP: 0.56344